Cas no 1416820-34-2 ((S)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole)

• Product Name: (S)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole
• CAS No: 1416820-34-2
• MF: C₁₂H₁₃F₃N₂O
• MW: 258.239633321762
• CID: 5039228
• PubChem ID: 146014224
• Update Time: 2025-05-20

(S)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• (S)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole
• D81562
• (S)-4-CF3-Pyox-iPr
• (4S)-4-propan-2-yl-2-[4-(trifluoromethyl)pyridin-2-yl]-4,5-dihydro-1,3-oxazole
• CS-0104451
• BS-49072
• 1416820-34-2
• 2-[(4S)-4-isopropyl-4,5-dihydro-1,3-oxazol-2-yl]-4-(trifluoromethyl)pyridine
• MFCD32670812

• Inchi： 1S/C12H13F3N2O/c1-7(2)10-6-18-11(17-10)9-5-8(3-4-16-9)12(13,14)15/h3-5,7,10H,6H2,1-2H3/t10-/m1/s1
• InChI Key： OZRYFBWEKRTVMB-SNVBAGLBSA-N
• SMILES： FC(C1C=CN=C(C=1)C1=N[C@H](CO1)C(C)C)(F)F

Computed Properties

• Exact Mass: 258.09799753g/mol
• Monoisotopic Mass: 258.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.5

Additional information on (S)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole

Introduction to (S)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole (CAS No. 1416820-34-2)

(S)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole (CAS No. 1416820-34-2) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of oxazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chiral center in this compound is crucial for its biological activity and selectivity. The presence of the isopropyl and trifluoromethyl groups imparts specific physical and chemical properties that make it an attractive candidate for drug development. Recent studies have highlighted the importance of chiral molecules in pharmaceutical research, as they can exhibit significantly different pharmacological profiles compared to their racemic counterparts.

In terms of its synthesis, (S)-4-isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole can be prepared through a series of well-defined chemical reactions. One common approach involves the condensation of an appropriate aldehyde with a trifluoromethylated pyridine derivative followed by cyclization to form the oxazole ring. The chiral purity of the final product can be achieved through enantioselective synthesis or resolution techniques.

Recent research has focused on the biological activity of this compound. Studies have shown that (S)-4-isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to have neuroprotective properties, potentially useful in treating neurodegenerative diseases like Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of (S)-4-isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole have also been investigated. It has been reported to have good oral bioavailability and a favorable half-life, making it suitable for oral administration. These properties are essential for developing a drug that can be effectively delivered to target tissues.

From a toxicological perspective, (S)-4-isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole has shown low toxicity in preclinical studies. This is an important consideration for its potential use in therapeutic applications. However, further studies are needed to fully understand its long-term safety profile.

In the context of drug discovery, (S)-4-isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole serves as a valuable lead compound. Its unique structure and promising biological activities make it a strong candidate for further optimization and development into a clinically viable drug. Ongoing research is focused on enhancing its potency and selectivity through structure-based drug design approaches.

Moreover, the compound's mechanism of action is an area of active investigation. Preliminary studies suggest that it may act by modulating specific signaling pathways involved in inflammation and neuroprotection. Understanding these mechanisms will provide insights into its therapeutic potential and guide future drug development efforts.

In conclusion, (S)-4-isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole (CAS No. 1416820-34-2) is a promising compound with significant potential in medicinal chemistry. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further research and development in the pharmaceutical industry.